Borapetoside F

• Molecular Formula: C27H34O11
• Molecular Weight: 534.6 g/mol
• InChI: InChI=1S/C27H34O11/c1-26-10-16(13-7-8-35-12-13)36-24(33)15(26)9-19(27(2)14(23(32)34-3)5-4-6-18(26)27)38-25-22(31)21(30)20(29)17(11-28)37-25/h5,7-9,12,16-22,25,28-31H,4,6,10-11H2,1-3H3
• InChIKey: UQBSOXXWYBLSSJ-UHFFFAOYSA-N

Borapetoside F Chemical Identity and Sourcing

Borapetoside F (CAS 151200-50-9) is a furanoditerpene glycoside primarily isolated from the stems of *Tinospora tuberculata* and *Tinospora crispa* (Menispermaceae) [1]. Its molecular formula is C27H34O11, with a molecular weight of approximately 534.6 g/mol and a specific optical rotation of +61.7° (c 0.94, MeOH) . This compound is a member of the borapetoside family, a group of clerodane diterpenoids known for their anti-hyperglycemic properties, but also associated with the reported hepatotoxicity of *T. crispa* [2].

Analytical reference standard for species fingerprinting studies

Defined furanoditerpenoid for toxicity endpoint researchMay support hepatotoxicity comparator assays

Phytochemical library building and chemotaxonomic investigation

• [1] Fukuda, N., Yonemitsu, M., & Kimura, T. (1993). Studies on the Constituents of the Stems of Tinospora tuberculata, IV. Isolation and Structure Elucidation of the Five New Furanoid Diterpene Glycosides Borapetoside C–G. Liebigs Annalen der Chemie, 1993(2), 181-185. View Source
• [2] Parveen, A., Maqbool, M. T., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Evaluation of the hepatotoxic potential of Tinospora crispa and its isolated borapetosides B, C and F in a murine model. Planta Medica, 86(07), 489-495. View Source

Borapetoside F as Species-Specific Marker

Substituting Borapetoside F with a structurally similar analog (e.g., borapetoside B, C, or E) is scientifically unsound without specific validation. These furanoditerpene glycosides, while sharing a core clerodane skeleton, differ in their glycosylation patterns and oxidation states, which directly impact their biological activity and toxicity profiles. For instance, borapetoside C is a well-characterized hypoglycemic agent that increases glucose utilization [1], while borapetoside E is noted for improving hyperlipidemia and insulin resistance [2]. In contrast, Borapetoside F is frequently cited in the context of the edible toxicity of *T. crispa* . Therefore, generic substitution risks experimental failure or, in the case of natural product research, misidentification of the active or toxic principle. The evidence below quantifies these differences in specific assays.

Borapetoside F standard

Crude *Tinospora* extracts may lack quantitative precision and validated marker specificity for species authentication.

Other borapetosides

Analytical method revalidation likely required; retention behavior and detection parameters may differ.

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153-159. View Source
• [2] Xu, Y., Niu, Y., Liu, Y., Li, L., Wang, Z., Zhang, J., ... & Qin, W. (2017). Borapetoside E, a Clerodane Diterpenoid Extracted from Tinospora crispa, Improves Hyperglycemia and Hyperlipidemia in High-Fat-Diet-Induced Type 2 Diabetes Mice. Journal of Natural Products, 80(8), 2319-2327. View Source

Borapetoside F Comparative Evidence

Validated HPLC-UV-MS Species Identification

In an acute toxicity study in mice, a standardized combination of borapetosides B, C, and F (500 mg/kg body weight) did not induce hepatotoxicity, as evidenced by normal serum alanine aminotransferase (ALT) levels and unaltered liver histopathology [1]. This finding challenges the general classification of Borapetoside F as a hepatotoxin and suggests that its toxicological profile, when isolated and combined with other major furanoditerpenes, may be more nuanced than previously assumed based on crude extract studies. This study provides a direct, head-to-head comparison of the three major borapetosides under identical experimental conditions.

Species ID Validation

Method context

Intra-day RSD 0.9–6.8%, inter-day 1.2–9.1%, recovery 97–103%, LOD 0.3–10 µg/mL

Supports analytical method transfer for species discrimination

Mislabeled supplements identified among tested samples

Evidence Dimension	Hepatotoxicity (Serum ALT)
Target Compound Data	Normal ALT levels (no significant elevation from control)
Comparator Or Baseline	Borapetoside B: Normal ALT levels; Borapetoside C: Normal ALT levels
Quantified Difference	No significant difference; all three compounds showed a lack of acute hepatotoxicity at the tested dose.
Conditions	Murine model, acute toxicity study, 500 mg/kg b. wt. dose.

Why This Matters

This data clarifies the safety profile of Borapetoside F in an in vivo model, distinguishing it from the broader hepatotoxic reputation of *T. crispa* crude extracts and enabling informed safety assessments for research applications.

• [1] Parveen, A., Maqbool, M. T., Wang, Y. H., Ali, Z., Khan, I. A., & Ashfaq, M. K. (2020). Evaluation of the hepatotoxic potential of Tinospora crispa and its isolated borapetosides B, C and F in a murine model. Planta Medica, 86(07), 489-495. View Source

Hepatotoxicity Safety Profile vs. Class-Level Concerns

While a direct, quantitative head-to-head study of Borapetoside F's anti-hyperglycemic activity against its analogs is absent from the reviewed permissible literature, class-level inferences can be drawn. Borapetoside C demonstrated significant hypoglycemic effects in mice at a dose of 5 mg/kg via intraperitoneal injection by increasing glucose utilization and reducing hepatic gluconeogenesis [1]. Similarly, Borapetoside E improved hyperglycemia and hyperlipidemia in high-fat-diet-induced diabetic mice, with effects comparable to metformin [2]. Borapetoside F is suggested to improve hyperglycemia and hyperlipidemia in similar models, but quantitative data from a reputable, non-prohibited source is not available for direct comparison .

Hepatotoxicity Endpoint

Reported

Borapetoside F 500 mg/kg → normal ALT, unaltered histopathology; Crude extract → documented clinical hepatotoxicity cases

Reported endpoint context in acute murine model

Contrasts with class-level crude extract concerns

Evidence Dimension	In vivo hypoglycemic effect
Target Compound Data	Qualitative improvement in hyperglycemia suggested ; quantitative data not available in permissible sources.
Comparator Or Baseline	Borapetoside C: 5 mg/kg (i.p.) showed significant plasma glucose lowering [1]. Borapetoside E: Showed effects comparable to metformin in HFD-induced diabetic mice [2].
Quantified Difference	Not directly quantifiable for Borapetoside F due to lack of permissible comparative data.
Conditions	In vivo mouse models of diabetes (streptozotocin-induced and high-fat-diet-induced).

Why This Matters

This class-level evidence indicates that Borapetoside F belongs to a group of bioactive diterpenoids with potential anti-diabetic properties, but a direct comparison of potency, efficacy, or mechanism is not yet available. Researchers should not assume equivalent activity to Borapetoside C or E without direct validation.

• [1] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153-159. View Source
• [2] Xu, Y., Niu, Y., Liu, Y., Li, L., Wang, Z., Zhang, J., ... & Qin, W. (2017). Borapetoside E, a Clerodane Diterpenoid Extracted from Tinospora crispa, Improves Hyperglycemia and Hyperlipidemia in High-Fat-Diet-Induced Type 2 Diabetes Mice. Journal of Natural Products, 80(8), 2319-2327. View Source

Acute Hepatotoxicity Comparison with Congeners B and C

A vendor's technical datasheet for Borapetoside F reports an acute oral LD50 in mice of >2000 mg/kg . This indicates low acute oral toxicity according to standard classification systems. While direct comparative LD50 data for borapetosides B, C, or E are not available in the permissible sources, this value establishes a baseline safety reference for in vivo experimentation with Borapetoside F, differentiating it from compounds with higher acute toxicity. This is a class-level inference, as the data comes from a vendor source rather than a peer-reviewed comparative study.

Congener Comparison

Reported

Borapetosides B, C, F at 500 mg/kg all → normal ALT, normal liver histopathology

Equivalent acute toxicity profile among tested congeners

Study conditions: single oral dose, normal mice

Evidence Dimension	Acute Oral Toxicity (LD50)
Target Compound Data	>2000 mg/kg in mice
Comparator Or Baseline	Borapetoside B, C, E: No comparative LD50 data found in permissible sources.
Quantified Difference	N/A - Comparative data unavailable.
Conditions	Murine model, 28-day exposure.

Why This Matters

The reported LD50 value provides a quantitative benchmark for safety in preclinical research, suggesting a wide safety margin for in vivo studies, though this is not a direct comparator-based differentiation.

Analytical Differentiation: Borapetoside F as a Specific Marker for Tinospora crispa Authentication

A validated UHPLC-UV-MS method was developed to differentiate *T. crispa* from closely related *Tinospora* species and quantify its major furanoditerpenes, namely borapetosides B, C, and F [1]. Borapetoside F serves as one of three key marker compounds. The method demonstrated high precision with intra-day RSD for replicates between 0.9% and 6.8% and inter-day RSD between 1.2% and 9.1%, with recovery rates of 97-103% [1]. This analytical specificity is crucial for authenticating *T. crispa* plant material and dietary supplements, distinguishing it from non-toxic species like *T. cordifolia*. Borapetoside F's presence is therefore not just a chemical identity but a functional marker for species identification and quality control.

Evidence Dimension	Presence/Absence as a species-specific marker compound
Target Compound Data	Borapetoside F is one of three major furanoditerpenes used to identify T. crispa.
Comparator Or Baseline	Borapetoside B: Also a marker; Borapetoside C: Also a marker.
Quantified Difference	N/A for presence/absence; method validation parameters (RSD, recovery) provided.
Conditions	UHPLC-UV-MS analysis of Tinospora species plant material and dietary supplements.

Why This Matters

For procurement of authenticated *T. crispa* material or for research requiring species-specific identification, the presence and quantitation of Borapetoside F is a verifiable, analytically robust differentiator.

• [1] Fantoukh, O. I., Dale, O. R., Parveen, A., Hawwal, M. F., Ali, Z., Khan, I. A., & Chittiboyina, A. G. (2019). Development of a chemical fingerprint as a tool to distinguish closely related Tinospora species and quantitation of marker compounds. Journal of Pharmaceutical and Biomedical Analysis, 175, 112779. View Source

Borapetoside F Application Scenarios

Botanical Dietary Supplement Adulteration Testing

Use Borapetoside F as a quantitative marker compound in validated UHPLC-UV-MS methods to authenticate *Tinospora crispa* plant material and dietary supplements, effectively distinguishing it from adulterants or mislabeled species like *T. cordifolia* [1]. This application leverages its established role as a species-specific marker, supported by robust analytical validation data (RSD 0.9-9.1%, recovery 97-103%) [1].

Comparative Hepatotoxicity Risk Assessment

For research investigating the hepatotoxicity associated with *T. crispa* consumption, Borapetoside F (in combination with borapetosides B and C) can be used as a control or reference compound to demonstrate a lack of acute hepatotoxicity at doses up to 500 mg/kg in murine models [1]. This allows for the differentiation of toxicity mechanisms between crude extracts and isolated furanoditerpenes.

Phytochemical Reference Libraries for Species Authentication

Given the class-level evidence for anti-hyperglycemic effects among borapetosides [1], Borapetoside F can be included as a comparator compound in exploratory studies aimed at elucidating structure-activity relationships (SAR) for this chemotype. Its use in head-to-head assays with borapetoside C or E would help define the pharmacophore responsible for anti-diabetic activity, an area where direct quantitative data is currently limited [2].

Application

Selection Property

Validation Focus

Botanical adulteration testing

Analytical reference standard fit

Species authentication method validation

Toxicity endpoint research

Defined furanoditerpenoid compound

ALT and histopathology endpoints

Phytochemical reference libraries

Authenticated reference material

Chemotaxonomic classification validation

• [1] Fantoukh, O. I., Dale, O. R., Parveen, A., Hawwal, M. F., Ali, Z., Khan, I. A., & Chittiboyina, A. G. (2019). Development of a chemical fingerprint as a tool to distinguish closely related Tinospora species and quantitation of marker compounds. Journal of Pharmaceutical and Biomedical Analysis, 175, 112779. View Source
• [2] Lam, S. H., Ruan, C. T., Hsieh, P. H., Su, M. J., & Lee, S. S. (2012). Hypoglycemic diterpenoids from Tinospora crispa. Journal of Natural Products, 75(2), 153-159. View Source